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Compound of Interest

Compound Name: m-(Trifluoromethyl)cinnamic acid

Cat. No.: B024423

An In-depth Technical Guide to m-(Trifluoromethyl)cinnamic Acid: Molecular Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of m-
(Trifluoromethyl)cinnamic acid, a compound of significant interest in pharmaceutical and
agrochemical research. Its unique chemical structure, featuring a trifluoromethyl group, imparts
distinct properties that are leveraged in the synthesis of novel compounds with enhanced
biological activity.[1]

Core Molecular Data

The fundamental molecular characteristics of m-(Trifluoromethyl)cinnamic acid are
summarized below. This data is crucial for stoichiometric calculations, analytical method
development, and chemical synthesis planning.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b024423?utm_src=pdf-interest
https://www.benchchem.com/product/b024423?utm_src=pdf-body
https://www.benchchem.com/product/b024423?utm_src=pdf-body
https://www.benchchem.com/product/b024423?utm_src=pdf-body
https://www.chemimpex.com/products/45512
https://www.benchchem.com/product/b024423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

Chemical Formula C10H7F302 [1112113114]

Molecular Weight 216.16 g/mol [11[3]1[5][6]
(B)-3-[3-

IUPAC Name (trifluoromethyl)phenyl]prop-2- [31[4]
enoic acid

CAS Number 779-89-5 [L1[21[41[5]

3-(Trifluoromethyl)cinnamic
Synonyms acid, m-Trifluoromethyl [2][5]

cinnamic acid

Chemical Structure

The structural arrangement of atoms in m-(Trifluoromethyl)cinnamic acid is a key
determinant of its chemical reactivity and utility as a synthetic building block. The diagram
below illustrates the covalent bonds and the spatial relationship of the atoms within the
molecule.

Figure 1: Chemical structure of m-(Trifluoromethyl)cinnamic acid.

Applications in Research and Development

m-(Trifluoromethyl)cinnamic acid serves as a vital intermediate in the synthesis of various
compounds.[1] It is particularly noted for its use in the production of cinacalcet, a calcimimetic
agent.[5][6] The trifluoromethyl group enhances the biological activity of derivative compounds,
making it a valuable component in the development of novel drug candidates for anti-
inflammatory and anticancer therapies.[1] Furthermore, its properties are utilized in the
formulation of agrochemicals such as herbicides and fungicides.[1] Research has also
indicated that derivatives of this acid exhibit potential antimicrobial and neuroprotective
activities.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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